Cas no 130170-06-8 (Cycloprop[2,3]indeno[4,5-b]furan-2,6(3H,4H)-dione,octahydro-5a,7a-dimethyl-3-methylene-, (3aS,5aR,6aS,7aS,7bS,7cS)-)

• Product Name: Cycloprop[2,3]indeno[4,5-b]furan-2,6(3H,4H)-dione,octahydro-5a,7a-dimethyl-3-methylene-, (3aS,5aR,6aS,7aS,7bS,7cS)-
• CAS No: 130170-06-8
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 160808
• Update Time: 2024-03-01

Cycloprop[2,3]indeno[4,5-b]furan-2,6(3H,4H)-dione,octahydro-5a,7a-dimethyl-3-methylene-, (3aS,5aR,6aS,7aS,7bS,7cS)- Chemical and Physical Properties

Names and Identifiers

• Cycloprop[2,3]indeno[4,5-b]furan-2,6(3H,4H)-dione,octahydro-5a,7a-dimethyl-3-methylene-, (3aS,5aR,6aS,7aS,7bS,7cS)-
• (+)-Ratibinolide
• Cycloprop[2,3]indeno[4,5-b]furan-2,6(3H,4H)-dione,octahydro-5a,7a-dimethyl-3-methylene-, [3aS-(3aa,5ab,6ab,7ab,7ba,7cb)]-
• Ratibinolide
• Ratibinolide I
• Cycloprop[2,3]indeno[4,5-b]furan-2,6(3H,4H)-dione, octahydro-5a,7a-dimethyl-3-methylene-, (3aS,5aR,6aS,7aS,7bS,7cS)-

• Inchi： 1S/C15H18O3/c1-7-8-4-5-14(2)11(10(8)18-13(7)17)15(3)6-9(15)12(14)16/h8-11H,1,4-6H2,2-3H3/t8-,9+,10-,11+,14+,15+/m0/s1
• InChI Key： FBZJFOKYYYQGEB-BNLFXNIWSA-N
• SMILES： O1C(=O)C(=C)[C@]2([H])CC[C@]3(C)[C@@]([H])([C@@]12[H])[C@]1(C)C[C@]1([H])C3=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• XLogP3: 1.331

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives